Cas no 1247490-86-3 (5-Bromo-2-chloro-n-ethylpyridine-3-sulfonamide)

5-Bromo-2-chloro-N-ethylpyridine-3-sulfonamide is a halogenated pyridine derivative with a sulfonamide functional group, offering versatile reactivity for pharmaceutical and agrochemical applications. The bromo and chloro substituents enhance its utility as a key intermediate in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling precise structural modifications. The N-ethyl sulfonamide moiety contributes to improved solubility and bioavailability, making it valuable in drug discovery. Its well-defined molecular structure ensures consistent performance in synthetic pathways. This compound is particularly useful in the development of bioactive molecules, where its halogenated pyridine core serves as a scaffold for further functionalization. Suitable for controlled environments due to its stability under standard conditions.

5-Bromo-2-chloro-n-ethylpyridine-3-sulfonamide structure

1247490-86-3 structure

Product Name:5-Bromo-2-chloro-n-ethylpyridine-3-sulfonamide

CAS No:1247490-86-3

MF:C₇H₈BrClN₂O₂S

MW:299.572618484497

CID:5743829

PubChem ID:61059812

Update Time:2025-05-27

5-Bromo-2-chloro-n-ethylpyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

- EN300-1452609
- CS-0350661
- 1247490-86-3
- 5-bromo-2-chloro-N-ethylpyridine-3-sulfonamide
- 3-Pyridinesulfonamide, 5-bromo-2-chloro-N-ethyl-
- 5-Bromo-2-chloro-n-ethylpyridine-3-sulfonamide
- Inchi： 1S/C7H8BrClN2O2S/c1-2-11-14(12,13)6-3-5(8)4-10-7(6)9/h3-4,11H,2H2,1H3
- InChI Key： IYQAYJYBVQRRQC-UHFFFAOYSA-N
- SMILES： BrC1=CN=C(C(=C1)S(NCC)(=O)=O)Cl

Computed Properties

Exact Mass: 297.91784g/mol
Monoisotopic Mass: 297.91784g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 280
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 67.4Å²

Experimental Properties

Density: 1.683±0.06 g/cm3(Predicted)
Boiling Point: 396.8±52.0 °C(Predicted)
pka: 9.58±0.50(Predicted)

5-Bromo-2-chloro-n-ethylpyridine-3-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1452609-1.0g	5-bromo-2-chloro-N-ethylpyridine-3-sulfonamide	1247490-86-3		1g	$0.0	2023-06-06
Enamine	EN300-1452609-50mg	5-bromo-2-chloro-N-ethylpyridine-3-sulfonamide	1247490-86-3		50mg	$468.0	2023-09-29
Enamine	EN300-1452609-100mg	5-bromo-2-chloro-N-ethylpyridine-3-sulfonamide	1247490-86-3		100mg	$490.0	2023-09-29
Enamine	EN300-1452609-250mg	5-bromo-2-chloro-N-ethylpyridine-3-sulfonamide	1247490-86-3		250mg	$513.0	2023-09-29
Enamine	EN300-1452609-500mg	5-bromo-2-chloro-N-ethylpyridine-3-sulfonamide	1247490-86-3		500mg	$535.0	2023-09-29
Enamine	EN300-1452609-1000mg	5-bromo-2-chloro-N-ethylpyridine-3-sulfonamide	1247490-86-3		1000mg	$557.0	2023-09-29
Enamine	EN300-1452609-2500mg	5-bromo-2-chloro-N-ethylpyridine-3-sulfonamide	1247490-86-3		2500mg	$1089.0	2023-09-29
Enamine	EN300-1452609-5000mg	5-bromo-2-chloro-N-ethylpyridine-3-sulfonamide	1247490-86-3		5000mg	$1614.0	2023-09-29
Enamine	EN300-1452609-10000mg	5-bromo-2-chloro-N-ethylpyridine-3-sulfonamide	1247490-86-3		10000mg	$2393.0	2023-09-29
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1421331-50mg	5-Bromo-2-chloro-n-ethylpyridine-3-sulfonamide	1247490-86-3	95%	50mg	￥15724.00	2024-08-09